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Compound of Interest

Compound Name: Bromite

Cat. No.: B1237846

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and reactivity of the bromite anion (BrO2~). The information is curated for
professionals in research and development who require a detailed understanding of this
inorganic species.

Introduction

The bromite anion, with the chemical formula BrOz—, is a monovalent inorganic oxoanion of
bromine. It is the conjugate base of bromous acid (HBrOz), a weak and unstable acid.[1][2] The
bromine atom in the bromite anion exists in the +3 oxidation state, intermediate between the
more common bromide (-1) and bromate (+5) ions. This intermediate oxidation state is key to
its chemical reactivity, particularly its tendency to undergo disproportionation. The anion is
known to be unstable, which has made its isolation and characterization challenging.[2]

Chemical and Physical Properties

The fundamental properties of the bromite anion are summarized below. This data is essential
for understanding its behavior in chemical systems.
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Property Value Reference(s)
Chemical Formula BrO2~ [2]

Molar Mass 111.90 g/mol [1]

Charge -1 [1]

Central Atom Bromine (Br) [2]

Oxidation State of Br +3

Appearance Forms yellow, unstable crystals  [2]

Nature Polar [2]

Conjugate Acid Bromous Acid (HBrOz2) [1]

Molecular Structure and Bonding

The arrangement of atoms and electrons in the bromite anion dictates its geometry and
reactivity.

Lewis Structure and Resonance

The Lewis structure of the bromite anion is determined by its total number of valence
electrons.

o Valence Electron Count: Bromine (Group 17) contributes 7 valence electrons, each Oxygen
(Group 16) contributes 6, and the negative charge adds 1 electron.

o Total Valence Electrons =7 + (2 x 6) + 1 = 20 electrons.[2]

The central bromine atom is bonded to two oxygen atoms. To satisfy the octet rule for all atoms
while minimizing formal charges, a resonance hybrid structure is invoked. The structure
consists of one single bond and one double bond between the bromine and oxygen atoms, with
the negative charge delocalized across the two oxygen atoms.[3] This results in two equivalent
resonance structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemical Structure and Properties of the Bromite
Anion: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237846#what-is-the-chemical-structure-of-bromite-
anion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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